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Compound of Interest

Compound Name: 5-Ethoxy-4-methyloxazole

Cat. No.: B119874 Get Quote

Essential Safety and Handling Guide for 5-
Ethoxy-4-methyloxazole
For Immediate Reference by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-
Ethoxy-4-methyloxazole (CAS No. 5006-20-2), a flammable and potentially toxic oxazole

derivative. Adherence to these protocols is essential for ensuring the safety of researchers,

scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Ethoxy-4-methyloxazole is a hazardous chemical requiring stringent safety measures. Its

primary hazards include flammability, acute toxicity if ingested, and irritation to the skin and

eyes.[1][2]

Summary of Hazards:
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Hazard Classification GHS Hazard Statement Signal Word

Flammable Liquid
H226: Flammable liquid and

vapor[2]
Warning

Acute Toxicity (Oral)
H301/H302: Toxic or Harmful if

swallowed[2]
Danger/Warning

Skin Irritation H315: Causes skin irritation[2] Warning

Eye Irritation
H319: Causes serious eye

irritation[2]
Warning

Mandatory Personal Protective Equipment (PPE):

A comprehensive PPE strategy is the first line of defense against exposure. The following

equipment must be worn at all times when handling 5-Ethoxy-4-methyloxazole.
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PPE Category Specification Rationale

Eye Protection
Chemical splash goggles or a

full-face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.[1]

Hand Protection

Nitrile or Neoprene gloves. For

extended contact or

immersion, Butyl rubber or

Viton™ gloves are

recommended. Always check

manufacturer's compatibility

charts.

Provides a barrier against skin

contact, which can cause

irritation. Nitrile and Neoprene

offer good resistance to a

range of organic solvents.[3][4]

Body Protection

Flame-retardant laboratory

coat. A chemical-resistant

apron is recommended for

dispensing larger volumes.

Protects skin and clothing from

splashes and provides a layer

of protection in case of fire.

Footwear
Closed-toe, chemical-resistant

shoes.

Prevents exposure from spills

and protects feet from falling

objects.

Respiratory

All handling should occur in a

certified chemical fume hood. If

a fume hood is not available or

for spill cleanup, a respirator

with an organic vapor cartridge

is required.

The compound is volatile, and

inhalation of vapors can be

harmful and cause respiratory

irritation.[1]

Operational Plan: Step-by-Step Handling Protocol
Safe handling requires a controlled environment and methodical procedures to minimize

exposure and fire risk.

Experimental Workflow:
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Preparation

Handling

Post-Handling

Review SDS

Don Appropriate PPE

Verify Fume Hood Function

Locate Spill Kit & Fire Extinguisher

Transport in Secondary Containment

Dispense in Fume Hood

Ground Equipment for Large Volumes

Keep Container Tightly Sealed

Decontaminate Work Area

Doff & Dispose of Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling 5-Ethoxy-4-methyloxazole.
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Methodology:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 5-Ethoxy-4-methyloxazole before

beginning work.

Don all required PPE as specified in the table above.

Ensure the chemical fume hood is operational with a verified face velocity.

Confirm the location of the nearest safety shower, eyewash station, fire extinguisher (ABC

type is suitable), and chemical spill kit.

Handling:

Transport the chemical in a sealed, clearly labeled container within a secondary,

shatterproof container.

Conduct all manipulations, including weighing and dispensing, inside a chemical fume

hood to minimize vapor inhalation.

Keep the container tightly closed when not in use.

Avoid contact with strong oxidizing agents.

Keep away from all ignition sources, including open flames, hot surfaces, and sparks. Use

non-sparking tools for transfers.

Storage:

Store in a cool, dry, well-ventilated area designated for flammable liquids.

The storage location should be a UL-approved flammable storage cabinet.

Ensure the container is tightly sealed and stored upright.

Emergency and Disposal Plan
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Immediate and appropriate action is crucial in the event of a spill or exposure. Proper disposal

is mandatory to ensure environmental and personnel safety.

Emergency Protocols
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill Response
The appropriate response depends on the size of the spill.
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Minor Spill Response Major Spill Response

Spill Occurs

Is the spill small
and manageable?

Minor Spill Protocol

Yes

Major Spill Protocol

No

Alert personnel
 in the immediate area Evacuate the area

Don appropriate PPE
(respirator, gloves, etc.)

Contain spill with
non-combustible absorbent

Collect material with
non-sparking tools

Decontaminate area

Package waste for
hazardous disposal

Notify EHS and
activate alarm if necessary
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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